Cas no 1369247-36-8 (2,5-dimethylfuro2,3-dpyrimidin-4-amine)

2,5-Dimethylfuro[2,3-d]pyrimidin-4-amine is a heterocyclic compound featuring a fused furan-pyrimidine core structure. This molecule exhibits notable chemical versatility due to the presence of both electron-rich furan and electron-deficient pyrimidine moieties, which contribute to its unique electronic properties. The amine group at the 4-position enhances its potential as a building block in medicinal chemistry, particularly for the development of kinase inhibitors or other biologically active compounds. Its rigid bicyclic framework offers structural stability, while the methyl substituents at the 2- and 5-positions provide steric control for selective reactions. The compound's balanced lipophilicity, conferred by the dimethylfuropyrimidine scaffold, makes it particularly valuable in drug discovery for optimizing pharmacokinetic properties. Its synthetic utility is further demonstrated in the preparation of more complex heterocyclic systems through various functionalization strategies.
2,5-dimethylfuro2,3-dpyrimidin-4-amine structure
1369247-36-8 structure
Product Name:2,5-dimethylfuro2,3-dpyrimidin-4-amine
CAS No:1369247-36-8
MF:C8H9N3O
MW:163.176561117172
MDL:MFCD22068844
CID:4594185
PubChem ID:18993031
Update Time:2025-07-02

2,5-dimethylfuro2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethylfuro[2,3-d]pyrimidin-4-amine
    • 2,5-dimethylfuro2,3-dpyrimidin-4-amine
    • MDL: MFCD22068844
    • Inchi: 1S/C8H9N3O/c1-4-3-12-8-6(4)7(9)10-5(2)11-8/h3H,1-2H3,(H2,9,10,11)
    • InChI Key: KZYFIABRFRFIJU-UHFFFAOYSA-N
    • SMILES: O1C=C(C)C2=C(N)N=C(C)N=C12

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • XLogP3: 1.4
  • Topological Polar Surface Area: 64.9

2,5-dimethylfuro2,3-dpyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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